Methyl 2-(3,8-dibromo-5-fluoroquinolin-6-yl)acetate
Overview
Description
Methyl 2-(3,8-dibromo-5-fluoroquinolin-6-yl)acetate is a synthetic organic compound belonging to the family of quinoline derivatives. It has a wide range of applications in the scientific and medical fields, particularly in the area of biochemical and physiological research. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments and future directions of methyl 2-(3,8-dibromo-5-fluoroquinolin-6-yl)acetate.
Scientific Research Applications
1. Antitumor and Anticancer Properties
Methyl 2-(3,8-dibromo-5-fluoroquinolin-6-yl)acetate and its analogs exhibit promising antitumor and anticancer properties. In a study, 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one, a compound with a similar structure, inhibited tumor growth significantly in mice without obvious signs of toxicity. It displayed extremely high antiproliferative activity against a range of human tumor cell lines. Mechanistic studies suggested that this compound inhibits tumor cell proliferation, induces apoptosis, and disrupts tumor vasculature, classifying it and its analogs as novel tubulin-binding tumor-vascular disrupting agents (Tumor-VDAs) (Cui et al., 2017).
2. Central Nervous System Effects
The metabolites of compounds structurally related to Methyl 2-(3,8-dibromo-5-fluoroquinolin-6-yl)acetate show effects on the central nervous system. For instance, 7-fluoro-1-methyl-3-(methylsulfonyl)-4(1H)-quinolone, a main metabolite of a vasodilator, was found to cause an increase in respiratory rate and sedation in general behavior in rats. It also inhibited acetic acid-induced writhing and slightly decreased normal body temperature in mice, indicating its potential for analgesic effects (Fujita et al., 1992).
3. Pharmacokinetics and Distribution
The pharmacokinetics and tissue distribution of related compounds have been studied extensively. For instance, IN-1130, a novel ALK5 inhibitor, showed a high apparent permeability coefficient and bioavailability in animal models. It was readily distributed into liver, kidneys, and lungs, with major metabolites detected in systemic circulation. This suggests the potential of such compounds as effective oral drugs for various medical conditions (Kim et al., 2008).
4. Potential as Imaging Agents
Compounds structurally similar to Methyl 2-(3,8-dibromo-5-fluoroquinolin-6-yl)acetate have been explored as imaging agents, especially in positron emission tomography (PET). For example, a series of fluorine-containing benzamide analogs demonstrated high tumor uptake and acceptable tumor/normal tissue ratios in biodistribution studies, suggesting their utility as imaging agents to assess the sigma2 receptor status of solid tumors (Tu et al., 2007).
properties
IUPAC Name |
methyl 2-(3,8-dibromo-5-fluoroquinolin-6-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Br2FNO2/c1-18-10(17)3-6-2-9(14)12-8(11(6)15)4-7(13)5-16-12/h2,4-5H,3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMWDEGNGKHGSGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC(=C2C(=C1F)C=C(C=N2)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Br2FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501189113 | |
Record name | 6-Quinolineacetic acid, 3,8-dibromo-5-fluoro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501189113 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
377.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(3,8-dibromo-5-fluoroquinolin-6-yl)acetate | |
CAS RN |
1799420-91-9 | |
Record name | 6-Quinolineacetic acid, 3,8-dibromo-5-fluoro-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1799420-91-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Quinolineacetic acid, 3,8-dibromo-5-fluoro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501189113 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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